Cas no 1426142-81-5 (2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine)

• Product Name: 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine
• CAS No: 1426142-81-5
• MF: C₁₁H₁₃IN₂
• MW: 300.138794660568
• MDL: MFCD26383457
• CID: 4699630
• Update Time: 2025-10-28

2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-3-iodoimidazo[1,2-a]pyridine
• 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine

• MDL： MFCD26383457
• Inchi： 1S/C11H13IN2/c1-11(2,3)9-10(12)14-7-5-4-6-8(14)13-9/h4-7H,1-3H3
• InChI Key： UBZVIIBCNGSZGL-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)(C)C)N=C2C=CC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Topological Polar Surface Area: 17.3

Additional information on 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine

Introduction to 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine (CAS No. 1426142-81-5)

2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine, identified by the CAS number 1426142-81-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both an iodine substituent and a tert-butyl group on the imidazopyridine core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Its fused ring system allows for diverse functionalization, enabling the development of compounds with targeted pharmacological effects. In particular, the iodo substituent at the 3-position of the imidazopyridine ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This reactivity has been leveraged in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

The tert-butyl group appended to the imidazopyridine core serves multiple purposes. It acts as a steric shield, protecting reactive sites from unwanted side reactions and improving metabolic stability. Additionally, the tert-butyl group can influence electronic properties, affecting the compound's binding affinity to biological targets. These features make 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine particularly useful in designing small-molecule inhibitors and agonists for therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The imidazo[1,2-a]pyridine scaffold has been extensively studied for its potential in treating conditions such as cancer, inflammation, and infectious diseases. Notably, derivatives of this scaffold have demonstrated efficacy in preclinical models by interacting with key enzymes and receptors involved in disease pathogenesis. The structural versatility of 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine allows researchers to fine-tune its pharmacological profile by introducing additional functional groups or modifying existing ones.

In the context of drug discovery, the reactivity of the iodo substituent at the 3-position is particularly noteworthy. Iodinated aromatic and heterocyclic compounds are widely used as intermediates in the synthesis of biologically active molecules. The iodine atom can participate in palladium-catalyzed cross-coupling reactions, enabling the construction of complex scaffolds with high precision. This capability has been exploited in the development of novel therapeutics targeting a range of diseases.

The incorporation of the tert-butyl group into the imidazopyridine core also contributes to improved pharmacokinetic properties. The bulky nature of this group can enhance binding affinity by inducing conformational changes in both the ligand and its target protein. Furthermore, it can increase lipophilicity, facilitating cellular uptake and membrane permeability. These characteristics are crucial for designing compounds with optimal bioavailability and therapeutic efficacy.

Recent studies have demonstrated the utility of 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine as a building block for developing novel anticancer agents. Imidazopyridine derivatives have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The combination of an iodine atom and a tert-butyl group provides a balanced framework for selective binding to these targets while minimizing off-target effects.

The compound's potential extends beyond oncology; it has also been explored as a lead compound for anti-inflammatory agents. Inflammatory processes are mediated by various signaling pathways involving enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). By modulating these pathways, imidazopyridine-based compounds can exhibit anti-inflammatory effects without compromising host defense mechanisms.

Another area where 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine shows promise is in antiviral research. Viruses rely on host cellular machinery for replication, making them susceptible to interference by small-molecule inhibitors. Imidazopyridines have been shown to disrupt viral protease activity or inhibit viral entry into host cells. The structural features of this compound make it an attractive candidate for developing next-generation antiviral therapies.

The synthesis of 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the imidazopyridine core followed by functionalization at the 3-position with an iodine atom. The introduction of the tert-butyl group can be achieved through alkylation or other suitable coupling reactions.

In conclusion, 2-Tert-Butyl-3-iodoimidazo[1,2-a]pyridine (CAS No. 1426142-81-5) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining an iodine substituent with a tert-butyl group—make it a valuable scaffold for designing molecules with targeted biological activity. Ongoing studies continue to uncover new therapeutic applications for this compound and its derivatives across various disease areas.